![molecular formula C19H16F3NO4 B2931841 7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzofuran-2-carboxamide CAS No. 1351605-15-6](/img/structure/B2931841.png)
7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzofuran-2-carboxamide
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Overview
Description
The compound “7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzofuran-2-carboxamide” is a benzofuran derivative . Benzofuran and its derivatives are found to be suitable structures, existing widely in natural products and unnatural compounds with a wide range of biological and pharmacological applications .
Scientific Research Applications
Neuroprotective and Antioxidant Effects
A study on novel benzofuran-2-carboxamide derivatives, which share a structural resemblance with the specified compound, demonstrated significant neuroprotective and antioxidant activities. These derivatives were shown to protect against NMDA-induced excitotoxic neuronal cell damage and exhibited potent antioxidant actions, suggesting potential applications in neuroprotection and oxidative stress management (Jungsook Cho et al., 2015).
Antifungal Activity
Research into hydroxy-and methoxy-2-phenyl benzofurans, structurally related to phytoalexins like vignafuran, has highlighted their antifungal properties. These compounds were evaluated for their ability to inhibit spore germination in vitro and as protective foliar sprays against pathogens, indicating their potential as fungicides (G. A. Carter et al., 1978).
Cytotoxic Activities
Benzofuran derivatives have been investigated for their cytotoxic activities against various cancer cell lines. Specific benzofuran compounds exhibited significant cytotoxic activities, suggesting their potential in the development of anticancer agents (J. Kossakowski et al., 2005).
Liquid Crystal Organization
A study on the structure of benzene-1,3,5-tricarboxamide derivatives, which include benzofuran units, revealed a novel mode of organization involving π-stack surrounded by a triple helical network of hydrogen bonds. This suggests applications in the design and understanding of columnar liquid crystals (M. Lightfoot et al., 1999).
Future Directions
Benzofuran and its derivatives have emerged as a pharmacophore of choice for designing antimicrobial agents that are active toward different clinically approved targets . This suggests that “7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)benzofuran-2-carboxamide” and similar compounds could have potential applications in the development of new therapeutic agents.
properties
IUPAC Name |
7-methoxy-N-(3,3,3-trifluoro-2-hydroxy-2-phenylpropyl)-1-benzofuran-2-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H16F3NO4/c1-26-14-9-5-6-12-10-15(27-16(12)14)17(24)23-11-18(25,19(20,21)22)13-7-3-2-4-8-13/h2-10,25H,11H2,1H3,(H,23,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WLFATKKBJPLSOX-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=CC2=C1OC(=C2)C(=O)NCC(C3=CC=CC=C3)(C(F)(F)F)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H16F3NO4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
379.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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